Cas no 948349-66-4 (4-Bromo-3-ethoxymethyl-benzoic acid ethyl ester)

• Product Name: 4-Bromo-3-ethoxymethyl-benzoic acid ethyl ester
• CAS No: 948349-66-4
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 2152801
• PubChem ID: 22574670
• Update Time: 2024-10-25

4-Bromo-3-ethoxymethyl-benzoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-ethoxymethyl-benzoic acid ethyl ester
• ethyl 4-bromo-3-(ethoxymethyl)benzoate
• GGIIWTIYJXDCQU-UHFFFAOYSA-N
• Benzoic acid, 4-bromo-3-(ethoxymethyl)-, ethyl ester
• DB-367504
• CS-0530991
• MFCD26387392
• 4-Bromo-3-Ethoxymethylbenzoic Acid Ethyl Ester
• SCHEMBL534985
• F88925
• 948349-66-4
• SY347136
• 4-Bromo-3-ethoxymethyl-benzoic acid ethyl ester

• Inchi： 1S/C12H15BrO3/c1-3-15-8-10-7-9(5-6-11(10)13)12(14)16-4-2/h5-7H,3-4,8H2,1-2H3
• InChI Key： GGIIWTIYJXDCQU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)OCC)C=C1COCC

Computed Properties

• Exact Mass: 286.02046g/mol
• Monoisotopic Mass: 286.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 2.8